Cas no 586389-91-5 (BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]-)

BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]- structure
586389-91-5 structure
Product Name:BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]-
CAS No:586389-91-5
MF:C13H11BClFO3
MW:280.487046480179
CID:3398935
PubChem ID:65203618
Update Time:2025-04-21

BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]- Chemical and Physical Properties

Names and Identifiers

    • BORONIC ACID, [4-[(4-CHLOROPHENYL)METHOXY]-2-FLUOROPHENYL]-
    • Boronic acid, [4-[(4-chlorophenyl)methoxy]-2-fluorophenyl]- (9CI)
    • AKOS014537699
    • (4-((4-Chlorobenzyl)oxy)-2-fluorophenyl)boronic acid
    • DTXSID901190940
    • 586389-91-5
    • Inchi: 1S/C13H11BClFO3/c15-10-3-1-9(2-4-10)8-19-11-5-6-12(14(17)18)13(16)7-11/h1-7,17-18H,8H2
    • InChI Key: HSFVVEFJKJHCCC-UHFFFAOYSA-N
    • SMILES: C1(B(O)O)=CC=C(OCC2=CC=C(Cl)C=C2)C=C1F

Computed Properties

  • Exact Mass: 280.0473802Da
  • Monoisotopic Mass: 280.0473802Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų
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